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Compound of Interest

4-Borono-2-bromo-5-fluorobenzoic
Compound Name: _
acid

cat. No.: B1522087

An In-depth Technical Guide to 4-Borono-2-bromo-5-fluorobenzoic Acid: A Trifunctional
Synthetic Building Block

Introduction: The Strategic Value of Trifunctionality

In the landscape of modern organic synthesis, particularly within drug discovery and materials
science, the efficiency of molecular construction is paramount. Success often hinges on the
use of highly functionalized building blocks that allow for precise, sequential, and diverse
modifications. 4-Borono-2-bromo-5-fluorobenzoic acid is an exemplar of such a reagent.
This synthetic intermediate is strategically equipped with three distinct and orthogonally
reactive functional groups on a single phenyl ring: a boronic acid, a bromine atom, and a
carboxylic acid.

This guide, intended for researchers, chemists, and drug development professionals, provides
a technical overview of the chemical properties, reactivity, and synthetic utility of 4-Borono-2-
bromo-5-fluorobenzoic acid. We will delve into the specific roles of each functional group, the
rationale behind its application in complex syntheses, and provide a representative protocol for
its use in one of the most powerful reactions in modern chemistry: the Suzuki-Miyaura cross-
coupling.

Physicochemical and Safety Profile
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While 4-Borono-2-bromo-5-fluorobenzoic acid is a specialized chemical intermediate, its

physical properties can be predicted based on its structure and comparison to analogous

compounds.

Table 1: Physicochemical Properties

Property Value /| Description

Molecular Formula C7HsBBrFOa4

Molecular Weight 262.83 g/mol

IUPAC Name 4-Borono-2-bromo-5-fluorobenzoic acid

Predicted Appearance

White to off-white or pale yellow crystalline
powder.[1]

Predicted Solubility

Expected to be soluble in polar organic solvents
such as methanol, ethanol, and
dimethylformamide (DMF); sparingly soluble in

water.

CAS Number

Not uniquely assigned in major databases as of
this guide's publication. Researchers should

refer to supplier-specific identifiers.

Safety and Handling:

Material Safety Data Sheets (MSDS) for structurally related compounds, such as other

halogenated benzoic acids, indicate that this chemical should be handled with care.[2]

e Hazards: Assumed to be harmful if swallowed, causing skin irritation and serious eye

irritation. May also cause respiratory irritation.[2]

e Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. Avoid generating dust.

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.benchchem.com/product/b1522087?utm_src=pdf-body
https://www.hsppharma.com/apis-and-intermediates/4-bromo-2-fluorobenzoic-acid-cas-112704-79-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a cool, dry place in a tightly sealed container to protect from moisture,
which can degrade the boronic acid functionality.

Core Reactivity and Synthetic Rationale

The immense synthetic power of this molecule stems from the differential reactivity of its three
key functional groups. This allows for a programmed, step-wise approach to building molecular
complexity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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